3-benzyl-2-[(2-chloro-4,5-difluorobenzyl)sulfanyl]-4(3H)-quinazolinone

• Molecular Formula: C22H15ClF2N2OS
• Molecular Weight: 428.9 g/mol
• IUPAC Name: 3-benzyl-2-[(2-chloro-4,5-difluorophenyl)methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C22H15ClF2N2OS/c23-17-11-19(25)18(24)10-15(17)13-29-22-26-20-9-5-4-8-16(20)21(28)27(22)12-14-6-2-1-3-7-14/h1-11H,12-13H2
• InChI Key: GAUKGZXOJMWIBQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N=C2SCC4=CC(=C(C=C4Cl)F)F

Description

3-benzyl-2-[(2-chloro-4,5-difluorobenzyl)sulfanyl]-4(3H)-quinazolinone is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound exhibits a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.

Scientific Research Applications

3-benzyl-2-[(2-chloro-4,5-difluorobenzyl)sulfanyl]-4(3H)-quinazolinone has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This compound also exhibits anti-cancer properties by inducing apoptosis in cancer cells and inhibiting the proliferation of cancer cells. In addition, it has been shown to have anti-bacterial properties against both gram-positive and gram-negative bacteria.

Mechanism of Action

The mechanism of action of 3-benzyl-2-[(2-chloro-4,5-difluorobenzyl)sulfanyl]-4(3H)-quinazolinone involves the inhibition of various signaling pathways involved in inflammation, cancer, and bacterial growth. This compound inhibits the NF-κB signaling pathway, which is responsible for the expression of pro-inflammatory cytokines. It also inhibits the Akt/mTOR signaling pathway, which is involved in cancer cell proliferation. Finally, it inhibits the bacterial enzyme DNA gyrase, which is essential for bacterial growth and replication.
Biochemical and Physiological Effects:
3-benzyl-2-[(2-chloro-4,5-difluorobenzyl)sulfanyl]-4(3H)-quinazolinone exhibits a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases. It also inhibits the growth and proliferation of cancer cells in vitro and in vivo. Finally, it exhibits potent antibacterial activity against both gram-positive and gram-negative bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 3-benzyl-2-[(2-chloro-4,5-difluorobenzyl)sulfanyl]-4(3H)-quinazolinone in lab experiments include its potent biological activity, high purity, and ease of synthesis. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 3-benzyl-2-[(2-chloro-4,5-difluorobenzyl)sulfanyl]-4(3H)-quinazolinone. One potential direction is the development of novel derivatives of this compound with improved solubility and potency. Another direction is the investigation of the potential of this compound as a therapeutic agent for various inflammatory diseases, cancers, and bacterial infections. Finally, the mechanism of action of this compound could be further elucidated to identify new targets for drug development.

Synthesis Methods

The synthesis of 3-benzyl-2-[(2-chloro-4,5-difluorobenzyl)sulfanyl]-4(3H)-quinazolinone involves the reaction between 2-chloro-4,5-difluorobenzyl chloride and 3-benzylthio-2-aminobenzoic acid in the presence of a base such as triethylamine. The resulting compound is then treated with acetic anhydride and heated to obtain the final product. This synthesis method has been optimized for high yield and purity of the compound.